Cas no 24214-72-0 (cyclopentylhydrazine;hydrochloride)

• Product Name: cyclopentylhydrazine;hydrochloride
• CAS No: 24214-72-0
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• MDL: MFCD01320505
• CID: 52458
• PubChem ID: 212349
• Update Time: 2025-11-07

cyclopentylhydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentylhydrazine hydrochloride
• 1-cyclopentyhydrazine hydrochloride
• Cyclopentylhydrazine, HCl
• 1-cyclopentylhydrazine hydrochloride
• Cyclopentyl-hydrazin,Hydrochlorid
• Cyclopentylhydrazine 2HCl
• cyclopentyl-hydrazine hydrochloride
• Hydrazine,cyclopentyl-,hydrochloride
• Hydrazine,cyclopentyl-, monohydrochloride (8CI,9CI)
• 1-cyclopentylhydrazine HCl
• Hydrazine, cyclohexyl-, monohydrochloride (8CI,9CI)
• Hydrazine, cyclopentyl-, hydrochloride
• Hydrazine, cyclopentyl-, monohydrochloride
• cyclopentylhydrazine hydrochloride(1:1)
• PubChem16307
• cyclopentyl hydrazine HCl
• cyclopentylhydrazine HCl salt
• cyclopentylhydrazine, chloride
• KSC492M1B
• cyclopentylhydrazine;hydrochloride
• F2167-0190
• CS-D0525
• A817153
• FT-0624267
• Cyclopentylhydrazine HCl
• AS-18230
• J-520184
• J-650377
• 24214-72-0
• SY018357
• DTXSID60178911
• AKOS015848375
• SCHEMBL774735
• 2-Cyclopentylhydraziniumchloride
• AB1370
• cyclopentyl hydrazine hydrochloride
• SB36135
• MFCD01320505
• cyclopentyldiazane hydrochloride
• GONHTJWVIZVBOU-UHFFFAOYSA-N
• EN300-67107
• Cyclopentyl-hydrazine hydrochloride, AldrichCPR
• DLP82BF4F6
• Hydrazine, cyclopentyl-, hydrochloride (1:1)
• Cyclopentylhydrazinehydrochloride
• cyclopentylhydrazine,hydrochloride
• DTXCID20101402
• 806-040-2

• MDL： MFCD01320505
• Inchi： 1S/C5H12N2.ClH/c6-7-5-3-1-2-4-5;/h5,7H,1-4,6H2;1H
• InChI Key： GONHTJWVIZVBOU-UHFFFAOYSA-N
• SMILES： Cl.N(C1CCCC1)N

Computed Properties

• Exact Mass: 136.07700
• Monoisotopic Mass: 136.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 48
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.95
• Melting Point: 130° C
• Boiling Point: 189.7 °C at 760 mmHg
• Flash Point: 76.1℃
• Refractive Index: 1.493
• PSA: 38.05000
• LogP: 2.28550
• Vapor Pressure: No data available

cyclopentylhydrazine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H312 (100%) H302 (100%) H312 (100%)
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on cyclopentylhydrazine;hydrochloride

CAS No. 24214-72-0: Cyclopentylhydrazine Hydrochloride

Cyclopentylhydrazine hydrochloride, also known by its CAS registry number 24214-72-0, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is a hydrochloric acid salt of cyclopentylhydrazine, which is a derivative of hydrazine with a cyclopentyl group attached. The structure of this compound makes it highly versatile, with applications ranging from drug discovery to material science.

The synthesis of cyclopentylhydrazine hydrochloride involves the reaction of cyclopentylamine with hydrazoic acid, followed by acidification to form the hydrochloride salt. This process ensures high purity and stability, making it suitable for various industrial and research applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anticancer agents and antimicrobial drugs.

In terms of physical properties, cyclopentylhydrazine hydrochloride is a white crystalline solid with a melting point of approximately 180°C. It is soluble in water and ethanol but exhibits limited solubility in organic solvents like dichloromethane. These properties make it ideal for use in aqueous-based reactions, which are common in pharmaceutical manufacturing.

One of the most promising areas of research involving cyclopentylhydrazine hydrochloride is its application in drug design. Scientists have utilized this compound as a building block for creating novel heterocyclic structures, which are essential components of many modern drugs. For instance, recent studies have demonstrated its potential in the synthesis of isoquinoline derivatives, which exhibit potent anticancer activity.

Beyond pharmacology, cyclopentylhydrazine hydrochloride has also found applications in material science. Researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs), which are highly porous materials with potential uses in gas storage and catalysis. The ability to form stable MOFs highlights the compound's versatility and underscores its importance in cutting-edge materials research.

In conclusion, cyclopentylhydrazine hydrochloride, with its CAS number 24214-72-0, stands as a pivotal compound in contemporary chemical research. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines. As researchers uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.